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Compound of Interest

Compound Name: 2-Nitrobenzofuran

Cat. No.: B1220441 Get Quote

For laboratory professionals engaged in research, scientific analysis, and drug development,

the meticulous management of chemical waste is paramount to ensuring a safe and compliant

operational environment. This guide provides essential, step-by-step procedures for the proper

disposal of 2-Nitrobenzofuran, a compound requiring careful handling due to its potential

hazards. Adherence to these protocols is critical for personnel safety and environmental

protection.

Hazard Profile and Safety Summary
2-Nitrobenzofuran is classified as a hazardous substance. As with many aromatic nitro

compounds, it is recognized as an irritant and potentially toxic.[1][2] Therefore, treating this

compound and any contaminated materials as hazardous waste is mandatory.[1] Improper

disposal, such as pouring it down the sink, is not permissible for this class of chemicals.[2][3]

Key Safety Precautions:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[4]

Wash skin thoroughly after handling.[4]

Use only outdoors or in a well-ventilated area.[4]

Wear protective gloves, protective clothing, eye protection, and face protection.[4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1220441?utm_src=pdf-interest
https://www.benchchem.com/product/b1220441?utm_src=pdf-body
https://www.benchchem.com/product/b1220441?utm_src=pdf-body
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_3_Nitrobenzaldoxime_A_Procedural_Guide.pdf
https://www.reddit.com/r/chemistry/comments/1ncha5k/2nitrophenol_waste/
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_3_Nitrobenzaldoxime_A_Procedural_Guide.pdf
https://www.reddit.com/r/chemistry/comments/1ncha5k/2nitrophenol_waste/
https://nems.nih.gov/Documents/NIH_Drain_Discharge_Guide.pdf
https://aksci.com/sds/J10881_SDS.pdf
https://aksci.com/sds/J10881_SDS.pdf
https://aksci.com/sds/J10881_SDS.pdf
https://aksci.com/sds/J10881_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220441?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative Data Summary
The following table summarizes the key hazard classifications for 2-Nitrobenzofuran and

similar compounds, underscoring the necessity for its disposal as hazardous waste.

Hazard Classification Description Source

Acute Toxicity (Oral) Harmful if swallowed (H302)

Skin Corrosion/Irritation Causes skin irritation (H315) [4]

Serious Eye Damage/Eye

Irritation

Causes serious eye irritation

(H319)
[4]

Specific Target Organ Toxicity

(Single Exposure)

May cause respiratory irritation

(H335)
[4]

Step-by-Step Disposal Protocol
The recommended procedure for the disposal of 2-Nitrobenzofuran and its contaminated

materials is to manage them as hazardous waste through a licensed and approved waste

disposal company.[1][2]

Personal Protective Equipment (PPE)
Before handling the chemical for disposal, ensure you are wearing the appropriate personal

protective equipment:

Gloves: Chemical-resistant gloves (e.g., Nitrile).[1]

Eye Protection: Safety goggles or a face shield.[1]

Body Protection: A laboratory coat.[1]

Waste Collection
Solid Waste: Collect any surplus or expired 2-Nitrobenzofuran in a designated, clearly

labeled hazardous waste container. The container should be robust, chemically resistant,

and have a secure lid.[1]
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Liquid Waste (Solutions): If the compound is in a solvent, it should be collected in a

designated liquid hazardous waste container. Ensure the solvent is compatible with the other

contents of the container.[1] For liquid waste, do not fill containers to more than 75%

capacity to allow for expansion.

Contaminated Labware: Labware that is not grossly contaminated can often be

decontaminated by triple-rinsing with a suitable solvent.[1] The rinsate from the cleaning

process must be collected and disposed of as hazardous liquid waste.[1] Grossly

contaminated labware should be disposed of as solid hazardous waste.

Waste Container Labeling
Properly label the hazardous waste container with the following information:

The words "Hazardous Waste".[1]

The full chemical name: "2-Nitrobenzofuran".[1]

The associated hazards (e.g., "Irritant," "Toxic").[1]

The date of accumulation.[1]

Waste Storage
Store the hazardous waste container in a designated, well-ventilated, and secure area, away

from incompatible materials such as strong oxidizing agents.[1][5] The storage area should

have secondary containment to prevent the spread of material in case of a leak.[1] Do not store

more than 10 gallons of hazardous waste in your lab.

Arranging for Disposal
Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal company to arrange for the pickup and proper disposal of the waste.

[1][2] Provide the disposal company with the Safety Data Sheet (SDS) for the compound.[1]

The material will likely be transported to a specialized facility for destruction, such as through

incineration.[6]
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Disposal Workflow Diagram
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of 2-Nitrobenzofuran.
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Caption: Workflow for the safe disposal of 2-Nitrobenzofuran.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1220441?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_3_Nitrobenzaldoxime_A_Procedural_Guide.pdf
https://www.reddit.com/r/chemistry/comments/1ncha5k/2nitrophenol_waste/
https://nems.nih.gov/Documents/NIH_Drain_Discharge_Guide.pdf
https://aksci.com/sds/J10881_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC105480100&countryCode=US&language=en
https://19january2017snapshot.epa.gov/sites/production/files/2015-05/documents/714987_1.pdf
https://www.benchchem.com/product/b1220441#2-nitrobenzofuran-proper-disposal-procedures
https://www.benchchem.com/product/b1220441#2-nitrobenzofuran-proper-disposal-procedures
https://www.benchchem.com/product/b1220441#2-nitrobenzofuran-proper-disposal-procedures
https://www.benchchem.com/product/b1220441#2-nitrobenzofuran-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1220441?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220441?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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